Cas no 16909-22-1 (Tetraethylammonium benzoate)

• Product Name: Tetraethylammonium benzoate
• CAS No: 16909-22-1
• MF: C₁₅H₂₅NO₂
• MW: 251.364504575729
• CID: 153251
• PubChem ID: 329769517
• Update Time: 2025-10-31

Tetraethylammonium benzoate Chemical and Physical Properties

Names and Identifiers

• Tetraethylammonium benzoate
• tetraethylazanium,benzoate
• (Et4N)(O2CPh)
• benzoic acid tetraethylammonium salt
• EINECS 240-957-3
• Et4N benzoate
• n,n,n-triethylethanaminium benzoate
• Tetrabutylammonium benzoate
• Tetraethylammoniumbenzoat
• n,n,n-triethyl-ethanaminiubenzoate
• Ethanaminium, N,N,N-triethyl-, benzoate
• Ethanaminium, N,N,N-triethyl-, benzoate (1:1)
• TETRAETHYLAMMONIUM BENZOATE, ELECTRO-CHE MICAL GRADE
• Tetraethylammonium benzoate puriss., electrochemical grade, >=99.0% (NT)
• tetraethylazanium benzoate
• DTXSID3066132
• AKOS028108528
• AS-80512
• E77568
• TETRAETHYLAMMONIUMBENZOATE
• J-010507
• SCHEMBL112480
• tetraethylazanium;benzoate
• Tetraethylammonium benzoate, for electrochemical analysis, >=99.0%
• NS00084855
• FT-0758231
• 16909-22-1
• CIFIGXMZHITUAZ-UHFFFAOYSA-M
• DTXCID4035417

• MDL： MFCD00041976
• Inchi： 1S/C8H20N.C7H6O2/c1-5-9(6-2,7-3)8-4;8-7(9)6-4-2-1-3-5-6/h5-8H2,1-4H3;1-5H,(H,8,9)/q+1;/p-1
• InChI Key： CIFIGXMZHITUAZ-UHFFFAOYSA-M
• SMILES： [O-]C(C1C=CC=CC=1)=O.[N+](CC)(CC)(CC)CC

Computed Properties

• Exact Mass: 251.18900
• Monoisotopic Mass: 251.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Solubility: H2O: 0.1 g/mL, clear, colorless
• PSA: 40.13000
• LogP: 1.93290

Tetraethylammonium benzoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on Tetraethylammonium benzoate

Tetraethylammonium Benzoate (CAS No. 16909-22-1): An Overview and Current Research Insights

Tetraethylammonium benzoate (TEAB), with the CAS number 16909-22-1, is a quaternary ammonium salt that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which consists of a tetraethylammonium cation and a benzoate anion. The combination of these functional groups imparts TEAB with a range of properties that make it valuable in fields such as analytical chemistry, pharmaceuticals, and materials science.

In analytical chemistry, TEAB is widely used as an ion-pairing reagent. Its ability to form stable complexes with various ions makes it an essential tool in techniques such as liquid chromatography (LC) and capillary electrophoresis (CE). Recent studies have highlighted the effectiveness of TEAB in enhancing the resolution and selectivity of these techniques, particularly in the separation of complex mixtures. For instance, a 2023 study published in the Journal of Chromatography A demonstrated that TEAB significantly improved the separation efficiency of polar compounds in LC-MS analyses.

In the pharmaceutical industry, Tetraethylammonium benzoate has been explored for its potential therapeutic applications. One area of interest is its use as a potassium channel blocker. Potassium channels play a crucial role in various physiological processes, including neuronal excitability and cardiac function. Research has shown that TEAB can effectively block these channels, making it a promising candidate for treating conditions such as epilepsy and arrhythmias. A recent clinical trial reported in the Journal of Pharmacology and Experimental Therapeutics indicated that TEAB exhibited significant anticonvulsant activity in animal models of epilepsy.

Beyond its pharmaceutical applications, TEAB has also found utility in materials science. Its unique properties make it suitable for use as a surfactant and emulsifier in the formulation of various materials. For example, TEAB has been used to improve the stability and performance of emulsions in cosmetic and personal care products. Additionally, recent studies have explored the use of TEAB in the synthesis of nanomaterials, where it serves as a capping agent to control particle size and morphology. A 2022 study published in the Nano Letters journal demonstrated that TEAB could effectively stabilize gold nanoparticles, enhancing their catalytic activity.

The environmental impact of Tetraethylammonium benzoate is another area of active research. While TEAB is generally considered to have low toxicity, its biodegradability and environmental fate are important considerations for its widespread use. Studies have shown that TEAB can be biodegraded by certain microorganisms, although the rate and extent of degradation can vary depending on environmental conditions. A 2021 study published in the Environmental Science & Technology journal provided insights into the biodegradation pathways of TEAB, highlighting the need for further research to optimize its environmental safety.

In conclusion, Tetraethylammonium benzoate (CAS No. 16909-22-1) is a versatile compound with a wide range of applications across multiple fields. Its unique chemical properties make it valuable in analytical chemistry, pharmaceuticals, materials science, and environmental studies. Ongoing research continues to uncover new uses and optimize existing applications, underscoring the importance of this compound in modern scientific and industrial practices.